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Compound of Interest

Compound Name: JK184

Cat. No.: B1672961 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of JK184, a small molecule inhibitor of the

Hedgehog (Hh) signaling pathway, for its application in cancer research. JK184 targets the

Glioma-associated oncogene homolog (Gli) transcription factors, representing a promising

strategy for cancers driven by aberrant Hh pathway activation. This document details its

mechanism of action, summarizes key quantitative data, provides detailed experimental

protocols, and visualizes critical pathways and workflows.

Introduction to JK184 and the Hedgehog Signaling
Pathway
The Hedgehog signaling pathway is a crucial regulator of embryonic development and is

largely quiescent in adult tissues.[1] Its aberrant reactivation is implicated in the pathogenesis

of various cancers, including those of the pancreas, breast, and skin.[2][3] The pathway is

initiated by the binding of a Hedgehog ligand (e.g., Sonic Hedgehog, Shh) to the Patched

(PTCH) receptor, which alleviates the inhibition of Smoothened (SMO), a G protein-coupled

receptor-like protein.[2] This leads to the activation of the Gli family of transcription factors

(Gli1, Gli2, and Gli3), which translocate to the nucleus and induce the expression of target

genes involved in cell proliferation, survival, and differentiation.[4]

JK184 is a potent antagonist of the Hh signaling pathway that functions by inhibiting Gli-

dependent transcriptional activity.[5][6][7] This mechanism of action is distinct from SMO
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inhibitors, which act upstream of Gli.[2] Research has also revealed that JK184 can modulate

Hedgehog target gene expression by depolymerizing microtubules, indicating a dual role for

the cytoskeleton in pathway regulation.[8][9]

Quantitative Data on JK184 Efficacy
The following tables summarize the in vitro and in vivo efficacy of JK184 across various cancer

cell lines and tumor models.

Table 1: In Vitro Efficacy of JK184 (IC50 Values)

Cell Line Cancer Type IC50 Value Reference

Shh-Light II (murine

fibroblasts)
- 30 nM [5][10]

Panc-1 Pancreatic Cancer 23.7 ng/mL [5]

BxPC-3 Pancreatic Cancer 34.3 ng/mL [5]

HUVECs
Human Umbilical Vein

Endothelial Cells
6.3 µg/mL [5]

Claudin-low breast

cancer cell lines
Breast Cancer

More sensitive than

MCF10a, MTSV1-7,

HMLE-shGFP, and

HMLE-pBP cells

[5]

MCF-7 Breast Cancer
Growth inhibited by

JK184
[3]

MDA-MB-231 Breast Cancer
Growth inhibited by

JK184
[3]

MDA-MB-468 Breast Cancer
Growth inhibited by

JK184
[3]

BT549 Breast Cancer
Growth inhibited by

JK184
[3]

SKBR3 Breast Cancer
Growth inhibited by

JK184
[3]
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Table 2: In Vivo Efficacy of JK184

Tumor Model Treatment Key Findings Reference

Subcutaneous Panc-1

and BxPC-3 tumor

models in athymic

(nu/nu) mice

5 mg/kg JK184,

injected intravenously

Good anti-proliferative

activity.
[5]

Subcutaneous Panc-1

and BxPC-3 tumor

models in athymic

(nu/nu) mice

JK184 encapsulated

in MPEG-PCL

micelles

Stronger tumor growth

inhibiting effects

compared to free

JK184. Induced more

apoptosis, decreased

microvessel density,

and reduced

expression of CD31,

Ki67, and VEGF.

[11]

Signaling Pathways and Experimental Workflows
The Hedgehog Signaling Pathway and the Mechanism of
JK184
The following diagram illustrates the canonical Hedgehog signaling pathway and highlights the

point of inhibition by JK184.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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